Cas no 51116-22-4 (3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one)

3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one structure
51116-22-4 structure
Product Name:3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
CAS No:51116-22-4
MF:C18H16O5
MW:312.316645622253
CID:934759
PubChem ID:5341931
Update Time:2025-04-19

3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
    • 2',4'-Dimethoxy-3,4-methylenedioxychalcone
    • 3',4'-Dimethoxy-3,4-methylendioxychalcon
    • 3',4'-Dimethoxy-3,4-methylenedioxychalcone
    • 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one
    • BIM-0027650.P001
    • 3-(1.3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
    • CHEMBL509013
    • (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
    • (2E)-3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one
    • AKOS000591952
    • NSC157114
    • MLS003106454
    • SCHEMBL11959782
    • MFCD00098921
    • 1058712-23-4
    • NSC-157114
    • AB00092910-01
    • 51116-22-4
    • (E)-3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
    • Inchi: 1S/C18H16O5/c1-20-15-8-5-13(10-17(15)21-2)14(19)6-3-12-4-7-16-18(9-12)23-11-22-16/h3-10H,11H2,1-2H3/b6-3+
    • InChI Key: FBXJBLNGPPHWDT-ZZXKWVIFSA-N
    • SMILES: O1COC2C=CC(/C=C/C(C3C=CC(=C(C=3)OC)OC)=O)=CC1=2

Computed Properties

  • Exact Mass: 312.10000
  • Monoisotopic Mass: 312.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99000
  • LogP: 3.32860
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